Cas no 95728-14-6 (1H-1,2,4-Triazole, 3-(2,4-difluorophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-(2,4-difluorophenyl)-
• CAS No: 95728-14-6
• MF: C₈H₅F₂N₃
• MW: 181.142207860947
• CID: 4354239
• PubChem ID: 67065773
• Update Time: 2025-04-24

1H-1,2,4-Triazole, 3-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(2,4-difluorophenyl)-
• 95728-14-6
• 5-(2,4-difluorophenyl)-1H-1,2,4-triazole
• SCHEMBL1528211
• SY355180

• Inchi： 1S/C8H5F2N3/c9-5-1-2-6(7(10)3-5)8-11-4-12-13-8/h1-4H,(H,11,12,13)
• InChI Key： NUBPMSDTWXBOKT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=NC=NN1)F

Computed Properties

• Exact Mass: 181.04515350Da
• Monoisotopic Mass: 181.04515350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų